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Compound of Interest

Compound Name: 5-Diazoimidazole-4-carboxamide

Cat. No.: B1140617 Get Quote

Disclaimer: The following information is a guide based on available safety data for 5-
Diazoimidazole-4-carboxamide and general best practices for handling diazo and potentially

explosive compounds. A comprehensive Safety Data Sheet (SDS) for this specific compound

was not readily available. Researchers, scientists, and drug development professionals must

conduct a thorough, site-specific risk assessment before handling this substance and consult

with their institution's Environmental Health and Safety (EHS) department.

Hazard Summary
5-Diazoimidazole-4-carboxamide is a potentially hazardous chemical.[1] According to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents

multiple hazards.[1] Diazo compounds, in general, are known to be toxic, irritating, and

potentially explosive.[2][3][4] The presence of the diazo group suggests that 5-Diazoimidazole-
4-carboxamide should be handled with caution, following standard procedures for handling

potentially hazardous chemicals.[5]

Table 1: GHS Hazard and Precautionary Statements for 5-Diazoimidazole-4-carboxamide
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Hazard
Class

Hazard
Statement

Precautiona
ry
Statement
(Prevention
)

Precautiona
ry
Statement
(Response)

Precautiona
ry
Statement
(Storage)

Precautiona
ry
Statement
(Disposal)

Flammable

solids

H228:

Flammable

solid

P210: Keep

away from

heat, hot

surfaces,

sparks, open

flames and

other ignition

sources. No

smoking.

- - -

Acute toxicity,

oral

H302:

Harmful if

swallowed

P264: Wash

skin

thoroughly

after

handling.

P270: Do not

eat, drink or

smoke when

using this

product.

P301+P312:

IF

SWALLOWE

D: Call a

POISON

CENTER or

doctor/physici

an if you feel

unwell. P330:

Rinse mouth.

-

P501:

Dispose of

contents/cont

ainer to an

approved

waste

disposal

plant.[6][7]

Acute toxicity,

dermal

H312:

Harmful in

contact with

skin

P280: Wear

protective

gloves/protec

tive

clothing/eye

protection/fac

e protection.

[7]

P302+P352:

IF ON SKIN:

Wash with

plenty of

water.[7]

P312: Call a

POISON

CENTER or

doctor/physici

an if you feel

unwell.

P362+P364:

- -
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Take off

contaminated

clothing and

wash it

before reuse.

[7]

Skin

corrosion/irrit

ation

H315:

Causes skin

irritation

P264: Wash

skin

thoroughly

after

handling.

P280: Wear

protective

gloves/protec

tive

clothing/eye

protection/fac

e protection.

[7]

P302+P352:

IF ON SKIN:

Wash with

plenty of

water.[7]

P332+P317:

If skin

irritation

occurs: Get

medical help.

[7]

- -
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Serious eye

damage/eye

irritation

H318:

Causes

serious eye

damage

P280: Wear

protective

gloves/protec

tive

clothing/eye

protection/fac

e protection.

[7]

P305+P354+

P338: IF IN

EYES:

Immediately

rinse with

water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing.[7]

P317: Get

medical help.

[7]

- -

Acute toxicity,

inhalation

H332:

Harmful if

inhaled

P261: Avoid

breathing

dust/fume/ga

s/mist/vapour

s/spray.[7]

P271: Use

only outdoors

or in a well-

ventilated

area.[7]

P304+P340:

IF INHALED:

Remove

person to

fresh air and

keep

comfortable

for breathing.

[7] P319: Get

medical help

if you feel

unwell.[7]

- -

Specific

target organ

toxicity, single

exposure

(Respiratory

tract irritation)

H335: May

cause

respiratory

irritation

P261: Avoid

breathing

dust/fume/ga

s/mist/vapour

s/spray.[7]

P271: Use

P304+P340:

IF INHALED:

Remove

person to

fresh air and

keep

P403+P233:

Store in a

well-

ventilated

place. Keep

container

P501:

Dispose of

contents/cont

ainer to an

approved

waste
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only outdoors

or in a well-

ventilated

area.[7]

comfortable

for breathing.

P319: Get

medical help

if you feel

unwell.[7]

tightly closed.

[7] P405:

Store locked

up.[7]

disposal

plant.[7]

Source: PubChem CID 53426585, Hangzhou Leap Chem Co., Ltd. Safety Data

Operational Plan: Safe Handling Procedures
A step-by-step approach is crucial when working with 5-Diazoimidazole-4-carboxamide. The

following protocol is based on general guidelines for handling potentially explosive and toxic

diazo compounds.

Pre-Experiment Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[3]

Identify potential hazards, exposure routes, and emergency procedures.

Information Review: Review all available safety information, including this guide and any

literature on similar compounds.[8]

Quantity Minimization: Use the smallest feasible quantity of the material for the experiment.

[8]

Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is clean

and free of unnecessary equipment and incompatible chemicals, especially flammable and

toxic substances.[8]

Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire

extinguisher (e.g., powder fire suppressor) are readily accessible.[9]

Personal Protective Equipment (PPE)
The selection of PPE is critical for minimizing exposure. The level of PPE may vary depending

on the specific procedure and the quantities of material being handled.[9]
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Table 2: Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

[10] A face shield worn over

safety glasses is required

when there is a risk of

explosion, splash, or a highly

exothermic reaction.[8][10]

Protects against splashes,

projectiles, and potential

explosions.

Skin and Body Protection

A flame-resistant (e.g.,

Nomex®) laboratory coat, fully

buttoned.[10] Long pants and

closed-toe, closed-heel shoes

are mandatory. Avoid synthetic

clothing like polyester.[10]

Provides a barrier against skin

contact and protection from

fire.

Hand Protection

Double gloving is

recommended. An inner glove

of a robust material like

Kevlar® can be worn under an

outer disposable, chemical-

resistant glove such as nitrile

or neoprene.[10] Consult

manufacturer's glove

compatibility charts for specific

breakthrough times.

Protects against skin

absorption and physical

hazards. Kevlar provides some

protection against sharp

objects and potential energetic

events.

Respiratory Protection

If there is a risk of inhaling dust

or aerosols, and engineering

controls (like a fume hood) are

insufficient, a respirator is

required.[10][11] Use of a

respirator requires enrollment

in a respiratory protection

program, including medical

evaluation and fit testing.[10]

Prevents inhalation of the

harmful compound.
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Handling the Compound
Location: All manipulations should be carried out in a certified chemical fume hood with the

sash at the lowest practical height.[3] For procedures with a higher risk of explosion, a blast

shield should be used.[2][8]

Tools: Use spark-resistant, non-metallic tools.[8] Avoid scraping or creating friction.[8]

Temperature Control: Be aware of the compound's thermal instability. Some sources indicate

a melting point with decomposition between 205-210°C.[5] Avoid exposure to heat and direct

sunlight.[9][12]

Incompatible Materials: Keep away from strong oxidizing agents, acids, and bases unless

they are part of the planned reaction.

Storage
Container: Store in a tightly closed, inert, and non-reactive container.[7][9]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[7]

[9] The storage area should be locked.[7]

Labeling: Ensure the container is clearly labeled with the chemical name, date received, and

all relevant hazard warnings.[8]

Disposal Plan
Proper disposal of 5-Diazoimidazole-4-carboxamide and any contaminated materials is

critical to ensure safety and environmental protection.

Waste Segregation and Collection
Waste Container: Collect all waste containing 5-Diazoimidazole-4-carboxamide in a

designated, properly labeled, and sealed waste container.

Contaminated Materials: This includes any contaminated gloves, bench paper, and

disposable labware. These items should be placed in a separate, sealed bag or container

and labeled as hazardous waste.
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Decontamination and Neutralization
General Decontamination: Traces of diazo compounds can be destroyed by the addition of

acetic acid.[3] Always perform this in a fume hood and be prepared for a reaction.

Spill Cleanup: In the event of a small spill, carefully clean the area. Do not dry sweep. Use

an appropriate absorbent material and decontaminate the area. All cleanup materials should

be treated as hazardous waste.

Final Disposal
EHS Protocol: All waste must be disposed of through your institution's Environmental Health

and Safety department.[8] Clearly indicate that the waste contains a potentially explosive

diazo compound.

Labeling: Ensure the waste container is labeled with "Hazardous Waste" and a full

description of the contents.

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

state, and federal regulations.[7]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of 5-
Diazoimidazole-4-carboxamide.
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Click to download full resolution via product page

Caption: Workflow for handling 5-Diazoimidazole-4-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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